Cas no 1864083-16-8 (3-[(1-methyl-1H-imidazol-4-yl)methyl]piperidine)

• Product Name: 3-[(1-methyl-1H-imidazol-4-yl)methyl]piperidine
• CAS No: 1864083-16-8
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6425106
• PubChem ID: 130509270
• Update Time: 2025-06-08

3-[(1-methyl-1H-imidazol-4-yl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• EN300-1669256
• 1864083-16-8
• 3-[(1-methyl-1H-imidazol-4-yl)methyl]piperidine

• Inchi： 1S/C10H17N3/c1-13-7-10(12-8-13)5-9-3-2-4-11-6-9/h7-9,11H,2-6H2,1H3
• InChI Key： SFSHLJGSYSIAQV-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2=CN(C)C=N2)C1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-[(1-methyl-1H-imidazol-4-yl)methyl]piperidine

Introduction to 3-[(1-methyl-1H-imidazol-4-yl)methyl]piperidine (CAS No. 1864083-16-8)

3-[(1-methyl-1H-imidazol-4-yl)methyl]piperidine, identified by its CAS number 1864083-16-8, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of 3-[(1-methyl-1H-imidazol-4-yl)methyl]piperidine incorporates both imidazole and piperidine moieties, which are well-known for their role in modulating various biological pathways.

The imidazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a common structural motif in many bioactive molecules. Its presence in 3-[(1-methyl-1H-imidazol-4-yl)methyl]piperidine contributes to its ability to interact with biological targets such as enzymes and receptors. Specifically, the imidazole moiety has been shown to exhibit properties that make it useful in the development of drugs targeting neurological disorders, infectious diseases, and cancer.

The piperidine ring, on the other hand, is a six-membered saturated heterocycle containing one nitrogen atom. Piperidine derivatives are widely used in pharmaceuticals due to their favorable pharmacokinetic properties and ability to enhance drug solubility. In 3-[(1-methyl-1H-imidazol-4-yl)methyl]piperidine, the piperidine ring is connected to the imidazole ring via a methyl group, which further influences its chemical and biological behavior.

Recent research has highlighted the potential of 3-[(1-methyl-1H-imidazol-4-yl)methyl]piperidine as a lead compound in the development of novel therapeutic agents. Studies have demonstrated its efficacy in various preclinical models, suggesting its utility in treating conditions such as inflammation, pain, and neurodegenerative diseases. The compound's ability to modulate neurotransmitter systems has made it a subject of interest for researchers exploring treatments for central nervous system disorders.

In addition to its pharmacological potential, 3-[(1-methyl-1H-imidazol-4-yl)methyl]piperidine has been investigated for its role in drug discovery and development. Its unique structural features make it a versatile scaffold for designing molecules with enhanced binding affinity and selectivity. Researchers have leveraged computational methods and high-throughput screening techniques to identify derivatives of 3-[(1-methyl-1H-imidazol-4-yl)methyl]piperidine that exhibit improved pharmacological profiles.

The synthesis of 3-[(1-methyl-1H-imidazol-4-yl)methyl]piperidine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been particularly useful in constructing the complex framework of this compound.

The biological activity of 3-[(1-methyl-1H-imidazol-4-yl)methyl]piperidine has been studied extensively in vitro and in vivo. Preclinical studies have revealed its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, research has shown that it can modulate the activity of monoamine oxidase (MAO) enzymes, which are implicated in depression and neurodegenerative disorders. Additionally, its interaction with other targets such as sigma receptors has been explored for their implications in pain management and CNS disorders.

The safety profile of 3-[(1-methyl-1H-imidazol-4-yli)methylation piperidine is another critical aspect that has been evaluated through toxicological studies. These studies have provided insights into its metabolic pathways and potential side effects, which are essential for determining its suitability for clinical development. The compound's favorable toxicity profile suggests its potential as a safe candidate for further investigation in human trials.

In conclusion, 3-[(1-methyl-H-imidazol--4-yli)methylation piperidine (CAS No......>1864083











> is a promising compound with significant therapeutic potential. Its unique structural features and demonstrated biological activities make it a valuable asset in the ongoing efforts to develop novel pharmaceuticals. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.